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Compound of Interest

3-(Trifluoromethyithio)benzyl
Compound Name:
bromide

cat. No.: B1586151

An In-depth Technical Guide to 3-(Trifluoromethyl)benzyl Bromide and Its Isomeric Analogs
Introduction

This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)benzyl bromide,
a key building block in modern organic synthesis, particularly within the pharmaceutical and
agrochemical industries. While the initial query specified the "trifluoromethylthio” functional
group, publicly available scientific literature and chemical databases predominantly feature the
“trifluoromethyl" analog. Therefore, this guide will focus on the well-documented 3-
(Trifluoromethyl)benzyl bromide (CAS RN: 402-23-3), addressing its chemical identity,
properties, synthesis, and applications. To provide a comprehensive resource, this guide will
also discuss its important regioisomer, 4-(Trifluoromethylthio)benzyl bromide.

This document is intended for researchers, chemists, and professionals in drug development,
offering expert insights into the practical applications and handling of this versatile reagent.

Part 1: Core Profile of 3-(Trifluoromethyl)benzyl
Bromide

3-(Trifluoromethyl)benzyl bromide is a substituted toluene derivative featuring a trifluoromethyl
group at the meta position and a bromomethyl group. This combination of functional groups
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makes it a valuable reagent for introducing the 3-(trifluoromethyl)benzyl moiety into a wide
range of molecules.

Chemical Identifiers and Synonyms

The compound is known by several names in scientific literature and commercial catalogs.

Identifier Value

CAS Number 402-23-3[1][2][3][4]

Molecular Formula C8H6BrF3[1][2][3]

Molecular Weight 239.03 g/mol [4]

IUPAC Name 1-(Bromomethyl)-3-(trifluoromethyl)benzene[1]
[5]

EC Number 206-938-9[1][4]

PubChem CID 123061[1][2]
3-(Bromomethyl)benzotrifluoride, a-Bromo-

Synonyms o', a',a'-trifluoro-m-xylene, m-

Trifluoromethylbenzyl bromide[2][5]

Physicochemical Properties

The physical and chemical properties of 3-(Trifluoromethyl)benzyl bromide are crucial for its
handling, storage, and application in chemical reactions.
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Property Value

Appearance Colorless to light yellow liquid[2][3]
Density 1.565 g/mL at 25 °C[1][4]

Boiling Point 69 °C at 4 mmHg[1][4]

Flash Point 87 °C (190.4 °F) - closed cup[1][4]
Refractive Index (n20/D) 1.491 - 1.493[1][4]

Vapor Pressure 22.1 mmHg at 25°C[1][6]

Part 2: Synthesis and Reactivity
Synthetic Pathways

The synthesis of 3-(Trifluoromethyl)benzyl bromide typically involves the bromination of the
corresponding benzylic position of 3-methylbenzotrifluoride. A common laboratory and
industrial method is free-radical bromination.
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Synthetic Workflow for 3-(Trifluoromethyl)benzyl Bromide
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Caption: General workflow for the synthesis of 3-(Trifluoromethyl)benzyl bromide.

Experimental Protocol: Free-Radical Bromination

e Reaction Setup: A solution of 3-methylbenzotrifluoride is prepared in a suitable solvent, such
as acetonitrile, in a reaction vessel equipped with a reflux condenser and a magnetic stirrer.

» Addition of Reagents: N-Bromosuccinimide (NBS) and a catalytic amount of a radical initiator
(e.g., azobisisobutyronitrile - AIBN) are added to the solution.[7]

e Initiation: The reaction mixture is heated to reflux or irradiated with a suitable light source
(like a compact fluorescent lamp) to initiate the radical chain reaction.[7]
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» Reaction Monitoring: The progress of the reaction is monitored by techniques such as Gas
Chromatography (GC) or Thin Layer Chromatography (TLC).

e Workup: Upon completion, the reaction mixture is cooled to room temperature. The
succinimide byproduct is removed by filtration. The filtrate is washed with water and brine,
then dried over an anhydrous salt (e.g., MgSO4).

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation to yield pure 3-(Trifluoromethyl)benzyl bromide.

Reactivity and Mechanistic Insights

As a benzyl bromide derivative, this compound is an excellent electrophile and is primarily used
in nucleophilic substitution reactions. The bromide is a good leaving group, facilitating reactions
with a wide range of nucleophiles (e.g., amines, alcohols, thiols, and carbanions). The
trifluoromethyl group is a strong electron-withdrawing group, which can influence the reactivity
of the aromatic ring and the stability of reaction intermediates.

Part 3: Applications in Drug Discovery and
Agrochemicals

The trifluoromethyl group is highly valued in medicinal chemistry for its ability to enhance key
drug properties.[8] When incorporated into a molecule, it can:

o Improve Lipophilicity: This enhances the drug's ability to cross cell membranes.[8]

 Increase Metabolic Stability: The C-F bond is very strong, making the -CF3 group resistant to
metabolic degradation, which can prolong the drug's half-life.[8]

o Modulate Acidity/Basicity: It can alter the pKa of nearby functional groups, affecting the
drug's ionization state and target binding.

3-(Trifluoromethyl)benzyl bromide serves as a crucial intermediate for introducing this
beneficial moiety.[2] It is used in the synthesis of a variety of compounds, including
pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2][8]
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Role in Synthetic Pathways
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Caption: Role of 3-(Trifluoromethyl)benzyl bromide in organic synthesis.

Part 4: Safety and Handling

3-(Trifluoromethyl)benzyl bromide is a hazardous chemical that requires careful handling to
avoid exposure.

H | Identificati

Hazard Class Description

Category 1B: Causes severe skin burns and eye
damage.[4][9]

Skin Corrosion/Irritation

Serious Eye Damage Category 1: Causes serious eye damage.[9]

Flammability Combustible liquid.[9]
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GHS Pictograms: GHSO05 (Corrosion)[4] Signal Word: Danger[4][9]

Safe Handling Protocol

e Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood.
[10] Ensure that an eyewash station and safety shower are readily accessible.[9][10]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear tight-sealing safety goggles and a face shield.[9]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[11]

o Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.[9]

e Handling Procedures:

[e]

Avoid breathing vapors or mists.[9][12]

o

Prevent contact with skin, eyes, and clothing.[12]

[¢]

Keep away from heat, sparks, and open flames.[9]

[e]

Incompatible materials include strong oxidizing agents and strong bases.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
for corrosive materials.[9][10]

o First Aid Measures:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water for at least 15 minutes.[9][12] Seek immediate medical attention.

o Eye Contact: Immediately rinse with water for several minutes, removing contact lenses if
present and easy to do.[9][12] Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9][12] Seek
immediate medical attention.
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9][12] Seek immediate
medical attention.

Part 5: Related Isomers of Interest

While this guide focuses on 3-(Trifluoromethyl)benzyl bromide, it is important for researchers to
be aware of related isomers, such as those containing the trifluoromethylthio (-SCF3) group.

4-(Trifluoromethylthio)benzyl bromide

This isomer has the trifluoromethylthio group at the para position.

Identifier Value

CAS Number 21101-63-3[13]
Molecular Formula C8H6BrF3S[13]
Molecular Weight 271.1 g/mol [13]

1-Bromomethyl-4-
Synonyms trifluoromethylsulfanylbenzene, 4-
Trifluoromethylsulfanylbenzyl bromide[13]

Melting Point 53-57 °C[13]

Boiling Point 115-118 °C at 13 mmHg[13]

The -SCF3 group, like the -CF3 group, is used to modulate the physicochemical properties of
molecules in drug and agrochemical development. The presence of the sulfur atom offers
different electronic and steric properties compared to the direct trifluoromethyl substitution.

2-((Trifluoromethyl)thio)benzyl bromide

The ortho-substituted isomer is also commercially available.
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Identifier Value

CAS Number 238403-52-6[14]

Molecular Formula C8H6BrF3S[14]

Molecular Weight 271.10 g/mol [14]
1-(bromomethyl)-2-

Synonyms .
(trifluoromethylsulfanyl)benzene[14]

Conclusion

3-(Trifluoromethyl)benzyl bromide is a cornerstone reagent for introducing the 3-
(trifluoromethyl)benzyl group in organic synthesis. Its utility is rooted in the beneficial effects of
the trifluoromethyl group on the pharmacokinetic and pharmacodynamic properties of bioactive
molecules. A thorough understanding of its properties, synthesis, and safe handling procedures
is essential for its effective and safe use in research and development. The isomeric thio-
analogs further expand the chemical space available to medicinal and agrochemical chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/role-3-trifluoromethyl-benzyl-bromide-pharmaceutical-innovation-mt
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2281703&productDescription=4-FLRO-3-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/395-44-8/EN_US_MSDS_B20634.pdf
https://www.tcichemicals.com/BE/en/sds/T2391_EU_6N.pdf
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_thio_benzyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_thio_benzyl-bromide
https://www.benchchem.com/product/b1586151#3-trifluoromethylthio-benzyl-bromide-cas-number-and-synonyms
https://www.benchchem.com/product/b1586151#3-trifluoromethylthio-benzyl-bromide-cas-number-and-synonyms
https://www.benchchem.com/product/b1586151#3-trifluoromethylthio-benzyl-bromide-cas-number-and-synonyms
https://www.benchchem.com/product/b1586151#3-trifluoromethylthio-benzyl-bromide-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1586151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

